Cas no 2171856-02-1 ((6-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}piperidin-3-yl)methanamine)
(6-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}piperidin-3-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (6-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}piperidin-3-yl)methanamine
- EN300-1477896
- 2171856-02-1
- (6-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}piperidin-3-yl)methanamine
-
- Inchi: 1S/C13H20N4S/c1-8-10-5-12(18-13(10)17(2)16-8)11-4-3-9(6-14)7-15-11/h5,9,11,15H,3-4,6-7,14H2,1-2H3
- InChI Key: ADYXYFWVMUEQGN-UHFFFAOYSA-N
- SMILES: S1C2=C(C(C)=NN2C)C=C1C1CCC(CN)CN1
Computed Properties
- Exact Mass: 264.14086783g/mol
- Monoisotopic Mass: 264.14086783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 84.1Ų
(6-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}piperidin-3-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1477896-1.0g |
(6-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}piperidin-3-yl)methanamine |
2171856-02-1 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1477896-50mg |
(6-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}piperidin-3-yl)methanamine |
2171856-02-1 | 50mg |
$1152.0 | 2023-09-28 | ||
| Enamine | EN300-1477896-100mg |
(6-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}piperidin-3-yl)methanamine |
2171856-02-1 | 100mg |
$1207.0 | 2023-09-28 | ||
| Enamine | EN300-1477896-250mg |
(6-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}piperidin-3-yl)methanamine |
2171856-02-1 | 250mg |
$1262.0 | 2023-09-28 | ||
| Enamine | EN300-1477896-500mg |
(6-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}piperidin-3-yl)methanamine |
2171856-02-1 | 500mg |
$1316.0 | 2023-09-28 | ||
| Enamine | EN300-1477896-1000mg |
(6-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}piperidin-3-yl)methanamine |
2171856-02-1 | 1000mg |
$1371.0 | 2023-09-28 | ||
| Enamine | EN300-1477896-2500mg |
(6-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}piperidin-3-yl)methanamine |
2171856-02-1 | 2500mg |
$2688.0 | 2023-09-28 | ||
| Enamine | EN300-1477896-5000mg |
(6-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}piperidin-3-yl)methanamine |
2171856-02-1 | 5000mg |
$3977.0 | 2023-09-28 | ||
| Enamine | EN300-1477896-10000mg |
(6-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}piperidin-3-yl)methanamine |
2171856-02-1 | 10000mg |
$5897.0 | 2023-09-28 |
(6-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}piperidin-3-yl)methanamine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on (6-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}piperidin-3-yl)methanamine
(6-{1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}piperidin-3-yl)methanamine - A Comprehensive Overview
The compound with CAS No. 2171856-02-1, named (6-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}piperidin-3-yl)methanamine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and drug discovery. This compound is characterized by its unique structural features, which include a thienopyrazole ring fused with a piperidine ring, along with a methanamine substituent. These structural elements contribute to its intriguing chemical properties and potential applications in various scientific domains.
The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent advancements in catalytic methodologies have enabled researchers to optimize the synthesis process, achieving higher yields and improved purity. For instance, the use of palladium catalysts in cross-coupling reactions has been pivotal in constructing the thienopyrazole-piperidine framework efficiently.
One of the most notable aspects of this compound is its biological activity. Studies have shown that it exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The presence of the methanamine group plays a critical role in enhancing the compound's bioavailability and pharmacokinetic properties. Furthermore, computational modeling has revealed that the molecule interacts favorably with key residues in the active site of these enzymes, suggesting a promising therapeutic potential.
In addition to its biological applications, this compound has also been explored for its potential in materials science. The thienopyrazole moiety imparts unique electronic properties to the molecule, making it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their conductivity and stability under various environmental conditions.
The structural versatility of (6-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}piperidin-3-yl)methanamine has also made it a valuable tool in medicinal chemistry. Its ability to form hydrogen bonds and engage in π–π interactions makes it an ideal scaffold for designing multi-target drugs. Researchers are currently investigating its potential as a lead compound for developing treatments against cancer and inflammatory diseases.
Looking ahead, the continued exploration of this compound's properties is expected to yield further insights into its utility across diverse scientific disciplines. Its unique combination of structural features and functional groups positions it as a promising candidate for both academic research and industrial applications.
2171856-02-1 ((6-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}piperidin-3-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)